2-Chloro-4-[2-(methylsulfanyl)phenyl]benzonitrile

• IUPAC Name: 2-chloro-4-(2-methylsulfanylphenyl)benzonitrile
• InChI: InChI=1S/C14H10ClNS/c1-17-14-5-3-2-4-12(14)10-6-7-11(9-16)13(15)8-10/h2-8H,1H3
• InChI Key: IMTFSJOXTVBOKR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C2=CC(=C(C=C2)C#N)Cl
• Molecular Formula: C14H10ClNS
• DSSTOX Substance ID: DTXSID90742684
• Molecular Weight: 259.8 g/mol
• CAS RN: 1237083-91-8

Description

2-Chloro-4-[2-(methylsulfanyl)phenyl]benzonitrile (2C4MSPBN) is a chemical compound used in a variety of scientific research applications. It is a colorless solid with a molecular weight of 222.6 g/mol and a melting point of 33-35°C. 2C4MSPBN is a versatile compound with a wide range of uses in organic chemistry, pharmaceuticals, and biochemistry.

Scientific Research Applications

Chemical Structure and Properties

• Oxidation Studies and Molecular Structure: Compounds related to 2-Chloro-4-[2-(methylsulfanyl)phenyl]benzonitrile have been studied for their oxidation reactions and molecular structure. For instance, the oxidation of 3-methylsulfanyl-2-phenyl-1-benzofuran with 3-chloroperoxybenzoic acid has been explored, revealing insights into the structural properties of such compounds (Choi et al., 2008). Similar studies have been conducted on related compounds, highlighting their molecular structures and the effects of oxidation (Choi et al., 2008).

Biological Activity and Applications

• Antitumor Activity and DNA Binding: A compound synthesized from 4-(2-bromoacetyl)benzonitrile exhibits antitumor activity against U937 cancer cells and shows DNA binding properties (Bera et al., 2021). This suggests potential therapeutic applications in cancer treatment and a deeper understanding of DNA interactions.
• Metabolic Pathways in Drug Development: The metabolic fate of a compound structurally related to 2-Chloro-4-[2-(methylsulfanyl)phenyl]benzonitrile, used as a Hedgehog pathway inhibitor, has been explored in rats and dogs. This study provides insights into the absorption, distribution, metabolism, and excretion of such compounds, which are crucial in drug development (Yue et al., 2011).

Chemical Reactions and Synthesis

• Cyanation Reactions and Synthesis: The synthesis of 2-(alkylamino)benzonitriles through cyanation reactions, where compounds similar to 2-Chloro-4-[2-(methylsulfanyl)phenyl]benzonitrile are used, highlights their role in creating new chemical entities (Dong et al., 2015).
• Synthesis of Novel Heterocycles: Research into the synthesis of novel heterocycles using 2-chloro-4-(methylsulfonyl)benzoyl chloride, a compound related to 2-Chloro-4-[2-(methylsulfanyl)phenyl]benzonitrile, demonstrates the versatility of these compounds in creating new molecular structures (Coppo & Fawzi, 1998).